Cas no 1236266-84-4 (N-(2-Hydroxy-1,1-dimethylethyl)-2-pyrrolidinecarboxamide hydrochloride)

• Product Name: N-(2-Hydroxy-1,1-dimethylethyl)-2-pyrrolidinecarboxamide hydrochloride
• CAS No: 1236266-84-4
• MF: C₉H₁₉ClN₂O₂
• MW: 222.712361574173
• CID: 1077640
• PubChem ID: 21739797
• Update Time: 2025-06-13

N-(2-Hydroxy-1,1-dimethylethyl)-2-pyrrolidinecarboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-Hydroxy-1,1-dimethylethyl)-2-pyrrolidinecarboxamide hydrochloride
• 1236266-84-4
• N-(1-hydroxy-2-methylpropan-2-yl)pyrrolidine-2-carboxamide hydrochloride
• SCHEMBL7388972
• AKOS015848392
• N-(1-hydroxy-2-methylpropan-2-yl)pyrrolidine-2-carboxamidehydrochloride
• N-(1-hydroxy-2-methylpropan-2-yl)pyrrolidine-2-carboxamide;hydrochloride

• MDL： MFCD13562586
• Inchi： 1S/C9H18N2O2.ClH/c1-9(2,6-12)11-8(13)7-4-3-5-10-7;/h7,10,12H,3-6H2,1-2H3,(H,11,13);1H
• InChI Key： UVLHOABOTNAIHF-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1CCCN1)NC(C)(C)CO

Computed Properties

• Exact Mass: 222.1135055g/mol
• Monoisotopic Mass: 222.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4Ų

Additional information on N-(2-Hydroxy-1,1-dimethylethyl)-2-pyrrolidinecarboxamide hydrochloride

Comprehensive Overview of N-(2-Hydroxy-1,1-dimethylethyl)-2-pyrrolidinecarboxamide hydrochloride (CAS No. 1236266-84-4)

N-(2-Hydroxy-1,1-dimethylethyl)-2-pyrrolidinecarboxamide hydrochloride (CAS No. 1236266-84-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique combination of a pyrrolidine ring and a hydroxy-dimethylethyl moiety, making it a versatile intermediate in synthetic chemistry. Its hydrochloride salt form enhances solubility, which is critical for applications in drug formulation and delivery systems.

The growing interest in N-(2-Hydroxy-1,1-dimethylethyl)-2-pyrrolidinecarboxamide hydrochloride is driven by its potential role in modulating biological pathways. Researchers are particularly focused on its structure-activity relationship (SAR), as the pyrrolidine scaffold is a common motif in bioactive molecules. This compound's hydrophilic-lipophilic balance (HLB) makes it suitable for designing prodrugs or optimizing pharmacokinetic properties, aligning with current trends in precision medicine and targeted therapy.

In the context of AI-driven drug discovery, CAS No. 1236266-84-4 has been flagged in computational screenings due to its favorable molecular descriptors. Its hydrogen-bonding capacity and steric properties are frequently analyzed using quantitative structure-activity relationship (QSAR) models. These analyses are pivotal for identifying novel enzyme inhibitors or receptor modulators, addressing trending queries like "how to improve drug bioavailability" or "scaffold hopping strategies in medicinal chemistry."

From an industrial perspective, the synthesis of N-(2-Hydroxy-1,1-dimethylethyl)-2-pyrrolidinecarboxamide hydrochloride involves green chemistry principles, such as catalytic reductions and solvent optimization. This aligns with the global push for sustainable manufacturing, a hot topic in pharmaceutical ESG (Environmental, Social, and Governance) discussions. Companies are increasingly searching for "eco-friendly synthetic routes for pyrrolidine derivatives," highlighting the compound's relevance.

Quality control of CAS No. 1236266-84-4 requires advanced analytical techniques like HPLC and NMR spectroscopy, ensuring compliance with ICH guidelines. The compound's chiral purity is another critical parameter, as enantiomeric impurities can impact therapeutic efficacy. This underscores the importance of "analytical method validation for chiral compounds," a frequently searched term in pharmaceutical forums.

In summary, N-(2-Hydroxy-1,1-dimethylethyl)-2-pyrrolidinecarboxamide hydrochloride represents a convergence of innovative drug design, computational chemistry, and sustainable synthesis. Its multifaceted applications and alignment with cutting-edge research trends ensure its continued prominence in scientific literature and industrial pipelines.